ethyl 2-[({3-[(diethylamino)carbonyl]-1-methyl-1H-pyrazol-5-yl}carbonyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[[5-(diethylcarbamoyl)-2-methylpyrazole-3-carbonyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C22H30N4O4S/c1-5-26(6-2)21(28)15-13-16(25(4)24-15)19(27)23-20-18(22(29)30-7-3)14-11-9-8-10-12-17(14)31-20/h13H,5-12H2,1-4H3,(H,23,27)
• InChI Key: KZYBFSRHAPKMLH-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=NN(C(=C1)C(=O)NC2=C(C3=C(S2)CCCCC3)C(=O)OCC)C
• Molecular Formula: C22H30N4O4S
• Molecular Weight: 446.6 g/mol

Description

Ethyl 2-[({3-[(diethylamino)carbonyl]-1-methyl-1H-pyrazol-5-yl}carbonyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C22H30N4O4S and its molecular weight is 446.6 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 446.19877662 g/mol and the complexity rating of the compound is 659. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Facile Synthesis Techniques

A facile four-component Gewald reaction under organocatalyzed aqueous conditions was developed, enabling the efficient room-temperature formation of 2-amino-3-carboxamide derivatives of thiophene. This method involves ethyl cyanoacetate and elemental sulfur among other reactants, leading to products that precipitate from the reaction mixtures for easy filtration and recrystallization, showcasing a synthetic approach relevant to derivatives of the specified compound (Abaee & Cheraghi, 2013).

Biological Activity Studies

Research on cycloalkylthiophene-Schiff bases and their metal complexes has revealed significant antibacterial and antifungal activities against various pathogenic strains. This demonstrates the compound's potential in developing new antimicrobial agents (Altundas et al., 2010).

Novel Chemical Transformations

Investigations into novel transformations of the amino and carbonyl/nitrile groups in thiophene derivatives have opened pathways for synthesizing diverse heterocyclic compounds, including thienopyrimidines. Such research highlights the compound's versatility in heterocyclic chemistry and potential for creating complex organic molecules (Pokhodylo et al., 2010).

Antimicrobial and Antioxidant Applications

Synthesis of lignan conjugates via cyclopropanation has yielded compounds with excellent antibacterial, antifungal, and antioxidant activities. These findings suggest the compound's utility in designing new antimicrobial and antioxidant agents (Raghavendra et al., 2016).

Michael Addition Reactions

The Michael addition of active methylene compounds to (Z)-2-arylidenebenzo[b]thiophen-3(2H)-ones has been explored, leading to the synthesis of a series of 2-amino-4-aryl-4H-1-benzothieno[3,2-b]pyrans. This demonstrates the compound's role in facilitating important chemical reactions for synthesizing novel heterocyclic compounds (Bakhouch et al., 2015).